
Technical Guide: 3-Ethyl-5-methyl-2-
vinylpyrazine-d3 for Research Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-Ethyl-5-methyl-2-vinylpyrazine-

d3

Cat. No.: B12376397 Get Quote

This in-depth technical guide is intended for researchers, scientists, and professionals in drug

development. It provides comprehensive information on the commercial sourcing, purchasing,

and technical data of 3-Ethyl-5-methyl-2-vinylpyrazine-d3.

Introduction
3-Ethyl-5-methyl-2-vinylpyrazine-d3 is the deuterated form of 3-Ethyl-5-methyl-2-

vinylpyrazine, a member of the pyrazine class of organic compounds. Due to the incorporation

of stable deuterium isotopes, this compound serves as an excellent internal standard for

quantitative analysis, particularly in mass spectrometry-based studies such as

pharmacokinetics and metabolomics. The use of a deuterated standard allows for precise and

accurate quantification of the non-deuterated analyte in complex biological matrices.

Commercial Suppliers and Purchasing
Currently, 3-Ethyl-5-methyl-2-vinylpyrazine-d3 is a specialized chemical. The primary

identified commercial supplier is MedChemExpress (MCE).
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Supplier Product Name
Catalog
Number

Purity Availability

MedChemExpres

s (MCE)

3-Ethyl-5-methyl-

2-vinylpyrazine-

d3

HY-W708953S >98% In Stock

Note: Researchers are advised to contact the supplier directly for the most current pricing,

availability, and to request a certificate of analysis.

Physicochemical Properties
Below is a summary of the key physicochemical properties for both the deuterated and non-

deuterated forms of the compound.

Property
3-Ethyl-5-methyl-2-
vinylpyrazine-d3

3-Ethyl-5-methyl-2-
vinylpyrazine

Molecular Formula C₉H₉D₃N₂ C₉H₁₂N₂[1]

Molecular Weight 151.22 g/mol 148.20 g/mol [1]

CAS Number Not available 181589-32-2[1]

Appearance Solid Not available

Boiling Point Not available 202-203 °C at 760 mmHg[1]

SMILES
CCC1=NC(C([2H])([2H])

[2H])=CN=C1C=C
CCC1=NC(C)=CN=C1C=C

InChI

InChI=1S/C9H12N2/c1-4-8-

9(5-2)11-7(3)6-10-

8/h4,6H,1,5H2,2-3H3/i3D3

InChI=1S/C9H12N2/c1-4-8-

9(5-2)11-7(3)6-10-

8/h4,6H,1,5H2,2-3H3

Experimental Protocols
While a specific synthesis protocol for 3-Ethyl-5-methyl-2-vinylpyrazine-d3 is not publicly

available, a general method for the synthesis of deuterated alkylpyrazines can be adapted. The
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following is a representative, detailed methodology based on established chemical principles

for such syntheses.

Objective: To synthesize 3-Ethyl-5-methyl-2-vinylpyrazine-d3 for use as an internal standard.

Materials:

2,5-Dimethylpyrazine

Ethyllithium

Deuterated methyl iodide (CD₃I)

Vinylmagnesium bromide

Palladium catalyst (e.g., Pd(PPh₃)₄)

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)

Methodology:

Lithiation of 2,5-Dimethylpyrazine:

In a flame-dried, three-necked round-bottom flask under an inert atmosphere (argon or

nitrogen), dissolve 2,5-dimethylpyrazine in anhydrous THF.

Cool the solution to -78 °C using a dry ice/acetone bath.
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Slowly add a solution of ethyllithium in a suitable solvent (e.g., cyclohexane/hexane)

dropwise to the reaction mixture.

Stir the mixture at -78 °C for 1 hour.

Deuteromethylation:

To the cooled solution, add deuterated methyl iodide (CD₃I) dropwise.

Allow the reaction to slowly warm to room temperature and stir overnight.

Work-up and Isolation of Intermediate:

Quench the reaction by the slow addition of saturated aqueous NH₄Cl.

Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with saturated aqueous NaHCO₃ and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced

pressure.

Purify the crude product by silica gel column chromatography to yield 2-ethyl-5-methyl-3-

(trideuteriomethyl)pyrazine.

Vinylation:

In a separate flame-dried flask under an inert atmosphere, dissolve the deuterated

intermediate and a palladium catalyst in anhydrous THF.

Add vinylmagnesium bromide solution dropwise at room temperature.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Final Work-up and Purification:

Cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12376397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the aqueous layer with diethyl ether (3x).

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter and concentrate under reduced pressure.

Purify the final product, 3-Ethyl-5-methyl-2-vinylpyrazine-d3, by silica gel column

chromatography.

Characterization:

Confirm the structure and isotopic enrichment of the final product using Nuclear Magnetic

Resonance (¹H-NMR, ²H-NMR, ¹³C-NMR) and High-Resolution Mass Spectrometry (HRMS).

Applications in Research
The primary application of 3-Ethyl-5-methyl-2-vinylpyrazine-d3 is as an internal standard in

quantitative analytical methods, most notably in conjunction with Gas Chromatography-Mass

Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workflow for Quantitative Analysis using Deuterated Internal Standard:
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Biological Sample (e.g., Plasma, Urine)

Spike with 3-Ethyl-5-methyl-2-vinylpyrazine-d3

Analyte Extraction

GC or LC Separation Mass Spectrometry Detection

Calculate Peak Area Ratio (Analyte / Internal Standard)

Quantification of Analyte

Concentration Determination via Calibration Curve

Analyte (3-Ethyl-5-methyl-2-vinylpyrazine)

Sample Preparation & Instrumental Analysis

Internal Standard (d3-variant)

Analyte MS Response Internal Standard MS Response

Response Ratio (Analyte/IS)

Accurate Analyte Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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